4-methoxy-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide

• IUPAC Name: 4-methoxy-N-(5-methyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)benzamide
• InChI: InChI=1S/C22H18N2O4/c1-24-18-5-3-4-6-20(18)28-19-12-9-15(13-17(19)22(24)26)23-21(25)14-7-10-16(27-2)11-8-14/h3-13H,1-2H3,(H,23,25)
• InChI Key: KUNCZMABGTWTDF-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2OC3=C(C1=O)C=C(C=C3)NC(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C22H18N2O4
• Molecular Weight: 374.4 g/mol
• CAS No.: 922000-44-0

Description

“4-methoxy-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide” is a compound with the molecular formula C22H18N2O4 and a molecular weight of 374.396. It is a derivative of 11-oxo-10,11-dihydrodibenzo[b,f][1,4]thiazepine.

Synthesis Analysis

The synthesis of this compound involves a solution of methyl 10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]thiazepine-8-carboxylate in THF (Tetrahydrofuran), MeOH (Methanol), and water.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a dibenzo[b,f][1,4]oxazepin ring system. The molecule also contains a methoxy group and an amide group.

Scientific Research Applications

Synthesis and Pharmacological Potential

• Novel Heterocyclic Compound Synthesis : A study highlighted the synthesis of novel compounds derived from visnaginone and khellinone, demonstrating potential as anti-inflammatory and analgesic agents due to their COX-1/COX-2 inhibitory activities (Abu‐Hashem et al., 2020). This reflects the potential of complex molecules in drug discovery, especially in targeting specific biological pathways.

• Antimicrobial and Antifungal Activities : Certain synthesized compounds have shown promising antimicrobial and antifungal activities, indicating the potential of complex organic compounds in contributing to new treatments for infections (Bektaş et al., 2007). This suggests the research on such molecules could lead to novel antimicrobial agents.

• Antiproliferative Effects : Research into conformationally rigid analogs of aminopyrazole amide scaffold demonstrated competitive antiproliferative activities against melanoma and hematopoietic cell lines (Kim et al., 2011). The exploration of complex molecules can thus contribute to the development of cancer therapeutics.

• Antioxidant Activities : A new benzamide isolated from endophytic Streptomyces YIM67086 showed antimicrobial activities and antioxidant activity, underscoring the potential of complex organic molecules in discovering new antioxidants (Yang et al., 2015).